Cas no 262855-27-6 (5-(4-Chloro-phenyl)-3-methyl-isoxazole-4-carboxylic acid methyl ester)

• Product Name: 5-(4-Chloro-phenyl)-3-methyl-isoxazole-4-carboxylic acid methyl ester
• CAS No: 262855-27-6
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• MDL: MFCD00113229
• CID: 4643365
• Update Time: 2025-05-21

5-(4-Chloro-phenyl)-3-methyl-isoxazole-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chloro-phenyl)-3-methyl-isoxazole-4-carboxylic acid methyl ester
• 4-Isoxazolecarboxylic acid, 5-(4-chlorophenyl)-3-methyl-, methyl ester
• Methyl 5-(4-chlorophenyl)-3-methylisoxazole-4-carboxylate

• MDL： MFCD00113229
• Inchi： 1S/C12H10ClNO3/c1-7-10(12(15)16-2)11(17-14-7)8-3-5-9(13)6-4-8/h3-6H,1-2H3
• InChI Key： PFNQFHTYSSCVAG-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(Cl)C=C2)=C(C(OC)=O)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 5-(4-Chloro-phenyl)-3-methyl-isoxazole-4-carboxylic acid methyl ester

5-(4-Chloro-phenyl)-3-methyl-isoxazole-4-carboxylic acid methyl ester: A Comprehensive Overview

5-(4-Chloro-phenyl)-3-methyl-isoxazole-4-carboxylic acid methyl ester, also known by its CAS number 262855-27-6, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of isoxazoles, which are five-membered heterocyclic rings containing one oxygen and one nitrogen atom. The structure of this compound is characterized by a methyl ester group attached to the isoxazole ring, along with a 4-chlorophenyl substituent at the 5-position and a methyl group at the 3-position.

The synthesis of 5-(4-Chloro-phenyl)-3-methyl-isoxazole-4-carboxylic acid methyl ester involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the isoxazole ring, reducing reaction time while maintaining high product quality. This approach has been particularly beneficial in industrial settings where scalability and efficiency are critical.

The chemical properties of this compound are heavily influenced by its functional groups. The presence of the isoxazole ring imparts unique electronic properties, making it an excellent candidate for various applications. The methyl ester group enhances solubility in organic solvents, which is advantageous for formulation purposes. Additionally, the 4-chlorophenyl group introduces steric and electronic effects that can be tailored to specific applications.

In terms of applications, 5-(4-Chloro-phenyl)-3-methyl-isoxazole-4-carboxylic acid methyl ester has shown promise in the development of novel agrochemicals. Recent research has demonstrated its potential as a herbicide with high efficacy against a wide range of weeds. The compound's ability to inhibit key enzymatic pathways in plants makes it a valuable addition to integrated pest management strategies. Furthermore, its selectivity towards target species minimizes adverse effects on non-target organisms, aligning with sustainable agricultural practices.

The pharmaceutical industry has also taken interest in this compound due to its potential as a drug lead. Studies have shown that it exhibits anti-inflammatory and antioxidant properties, making it a candidate for therapeutic agents targeting chronic diseases such as arthritis and neurodegenerative disorders. Preclinical trials have demonstrated promising results, with the compound showing low toxicity and high bioavailability.

From a materials science perspective, 5-(4-Chloro-phenyl)-3-methyl-isoxazole-4-carboxylic acid methyl ester has been explored as a precursor for advanced materials such as polymers and coatings. Its ability to form stable bonds under thermal conditions makes it suitable for high-performance applications in electronics and aerospace industries.

In conclusion, 5-(4-Chloro-phenyl)-3-methyl-isoxazole-4-carboxylic acid methyl ester is a versatile compound with diverse applications across multiple industries. Its unique chemical structure and functional groups make it an invaluable tool for researchers and developers seeking innovative solutions. As ongoing research continues to uncover new potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.